Cas no 2171224-65-8 (1-(1s,3s)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutanecarbonylazetidine-3-carboxylic acid)

• Product Name: 1-(1s,3s)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutanecarbonylazetidine-3-carboxylic acid
• CAS No: 2171224-65-8
• MF: C₂₄H₂₄N₂O₅
• MW: 420.457766532898
• CID: 6027054
• PubChem ID: 165556160
• Update Time: 2025-06-14

1-(1s,3s)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutanecarbonylazetidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(1s,3s)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutanecarbonylazetidine-3-carboxylic acid
• 1-[(1r,3r)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutanecarbonyl]azetidine-3-carboxylic acid
• 1-[(1s,3s)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutanecarbonyl]azetidine-3-carboxylic acid
• 2172012-93-8
• 2171246-05-0
• EN300-1531872
• EN300-1545630
• EN300-1532137
• 2171224-65-8
• 1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutanecarbonyl]azetidine-3-carboxylic acid

• Inchi： 1S/C24H24N2O5/c27-22(26-11-15(12-26)23(28)29)14-9-16(10-14)25-24(30)31-13-21-19-7-3-1-5-17(19)18-6-2-4-8-20(18)21/h1-8,14-16,21H,9-13H2,(H,25,30)(H,28,29)
• InChI Key： KDKOHQUSAPVNKM-UHFFFAOYSA-N
• SMILES： O=C(C1CC(C1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CC(C(=O)O)C1

Computed Properties

• Exact Mass: 420.16852187g/mol
• Monoisotopic Mass: 420.16852187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 693
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-(1s,3s)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutanecarbonylazetidine-3-carboxylic acid

Research Brief on 1-(1s,3s)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutanecarbonylazetidine-3-carboxylic acid (CAS: 2171224-65-8)

The compound 1-(1s,3s)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutanecarbonylazetidine-3-carboxylic acid (CAS: 2171224-65-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, serves as a critical intermediate in the synthesis of peptide-based therapeutics and proteolysis-targeting chimeras (PROTACs). Its Fmoc-protected amino group and cyclobutane-azetidine scaffold make it a versatile building block for drug discovery, particularly in the development of targeted protein degraders and constrained peptides.

Recent studies have highlighted the role of this compound in facilitating the synthesis of cyclic peptides with enhanced metabolic stability and binding affinity. The rigid cyclobutane and azetidine rings impose conformational constraints, which are instrumental in improving the pharmacokinetic properties of peptide-based drugs. Researchers have successfully employed this intermediate in the synthesis of novel PROTACs, demonstrating its utility in bridging E3 ligase ligands with target protein binders to induce selective protein degradation.

In a 2023 study published in the Journal of Medicinal Chemistry, the compound was utilized to develop a series of selective kinase degraders. The researchers reported that the incorporation of this scaffold significantly improved the cellular permeability and proteolytic stability of the resulting PROTACs. Furthermore, the Fmoc-protected amino group allowed for efficient solid-phase peptide synthesis (SPPS), enabling the rapid assembly of complex peptide conjugates. These findings underscore the compound's potential in advancing the field of targeted protein degradation.

Another notable application of 1-(1s,3s)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutanecarbonylazetidine-3-carboxylic acid is in the design of macrocyclic peptides. A recent Nature Communications paper detailed its use in constructing cyclic peptide libraries for high-throughput screening against challenging drug targets, such as protein-protein interactions (PPIs). The constrained geometry of the cyclobutane-azetidine motif was found to enhance the binding potency of these peptides, offering a promising strategy for addressing previously undruggable targets.

Despite its promising applications, challenges remain in the large-scale synthesis and purification of this compound. Recent advancements in flow chemistry and continuous manufacturing have shown potential in addressing these issues, with several research groups reporting improved yields and purity profiles. Additionally, computational modeling studies have provided insights into the conformational preferences of the scaffold, aiding in the rational design of derivatives with optimized properties.

In conclusion, 1-(1s,3s)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutanecarbonylazetidine-3-carboxylic acid represents a valuable tool in modern drug discovery, particularly in the realms of peptide therapeutics and targeted protein degradation. Its unique structural attributes and versatility in synthetic applications position it as a key player in the development of next-generation therapeutics. Ongoing research efforts are expected to further expand its utility and address current limitations in synthesis and application.